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Compound of Interest

Compound Name: 3,5-Di-tert-butyl-o-benzoquinone

Cat. No.: B121359 Get Quote

An In-depth Technical Guide to 3,5-di-tert-butyl-o-benzoquinone

Introduction
3,5-di-tert-butyl-o-benzoquinone is an organic compound that belongs to the class of ortho-

quinones. It is a valuable reagent in synthetic chemistry and is often utilized in studies of

electron transfer reactions and as a ligand in coordination chemistry. This guide provides a

comprehensive overview of its molecular structure, physicochemical properties, spectroscopic

data, and relevant experimental protocols.

IUPAC Name: 3,5-di-tert-butylcyclohexa-3,5-diene-1,2-dione[1][2][3]

Synonyms: 3,5-di-tert-butyl-1,2-benzoquinone, 3,5-DTBBQ[3]

Molecular Structure:

Molecular Formula: C₁₄H₂₀O₂[1][2][3]

Molecular Weight: 220.31 g/mol [2][3][4]

Chemical Structure: The molecule consists of a cyclohexadiene-1,2-dione ring substituted

with two tert-butyl groups at the 3 and 5 positions.
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The physical and chemical properties of 3,5-di-tert-butyl-o-benzoquinone are summarized in

the table below.

Property Value Reference

Appearance
Dark red to red to dark brown

or purple crystals or powder
[1]

Melting Point 111.0-118.0 °C [1]

CAS Number 3383-21-9 [1][2][3]

Solubility
Soluble in chloroform and

methanol; insoluble in water.
[5][6]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 3,5-di-tert-butyl-
o-benzoquinone.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Nucleus Solvent Chemical Shift (ppm)

¹H NMR -
Data available, specific shifts

depend on solvent.

¹³C NMR CDCl₃
Data available, specific shifts

depend on solvent.[7]

Note: Detailed peak assignments for ¹H and ¹³C NMR can be found in various spectral

databases.[7][8]

UV-Visible Spectroscopy
The oxidation of 3,5-di-tert-butylcatechol to 3,5-di-tert-butyl-o-benzoquinone can be

monitored by the growth of a characteristic absorption peak around 400 nm.[9] The molar

absorptivity (ε) varies with the solvent.
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Solvent λmax (nm)
Molar Absorptivity (ε) (M⁻¹

cm⁻¹)

Methanol 400 1670 ± 32

Acetonitrile 400 1870 ± 15

Tetrahydrofuran 400 1960 ± 25

Data sourced from a study aimed at improving the reproducibility of catecholase-like catalysis.

[9]

Experimental Protocols
Synthesis of 3,5-di-tert-butyl-o-benzoquinone
A common method for the synthesis of 3,5-di-tert-butyl-o-benzoquinone is the oxidation of

3,5-di-tert-butylcatechol.[9][10]

Materials:

3,5-di-tert-butylcatechol

An appropriate oxidizing agent (e.g., atmospheric oxygen, often catalyzed by a metal

complex)[9][11]

Solvent (e.g., methanol, acetonitrile, or tetrahydrofuran)[9]

Procedure:

Dissolve 3,5-di-tert-butylcatechol in the chosen solvent.

Introduce the oxidizing agent. For aerobic oxidation, this may involve stirring the solution in

the presence of air.[11] In many research applications, a metal complex catalyst is added to

facilitate the reaction.[9][11]

The reaction progress can be monitored by observing the color change of the solution to a

deep red, indicative of the formation of the quinone.
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The product can be purified by recrystallization from a suitable solvent like methanol or

petroleum ether.[5][12]

Monitoring the Synthesis via UV-Vis Spectroscopy
Objective: To quantitatively monitor the formation of 3,5-di-tert-butyl-o-benzoquinone from

3,5-di-tert-butylcatechol.

Instrumentation:

UV-Vis Spectrophotometer

Procedure:

Prepare a solution of 3,5-di-tert-butylcatechol in the desired solvent (e.g., methanol) at a

known concentration.

Initiate the oxidation reaction as described in the synthesis protocol.

At regular time intervals, withdraw an aliquot of the reaction mixture and record its UV-Vis

absorption spectrum.

Monitor the increase in absorbance at the characteristic wavelength for 3,5-di-tert-butyl-o-
benzoquinone (around 400 nm).[9]

The concentration of the product at each time point can be calculated using the Beer-

Lambert law (A = εbc), where A is the absorbance, ε is the molar absorptivity, b is the path

length of the cuvette, and c is the concentration.

Diagrams and Workflows
The synthesis of 3,5-di-tert-butyl-o-benzoquinone from its catechol precursor is a

fundamental reaction in various catalytic studies.
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Caption: Synthesis of 3,5-di-tert-butyl-o-benzoquinone.

Applications in Research
3,5-di-tert-butyl-o-benzoquinone is a versatile compound in chemical research:

Ligand Synthesis: It is used in the preparation of benzoxazole derivative ligands.[5][12]

Hetero Diels-Alder Reactions: It serves as a reactant in the hetero Diels-Alder reaction for

the synthesis of 1,4-benzodioxines.[5][13]

Catalysis Studies: The oxidation of its catechol precursor is a model reaction for evaluating

the catalytic activity of new metal complexes, particularly in mimicking catecholase enzymes.

[9][10][11]

Safety Information
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3,5-di-tert-butyl-o-benzoquinone is an irritant and should be handled with appropriate safety

precautions.

Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[3]

[6]

Precautions: Avoid breathing dust and prevent contact with skin and eyes.[6] It is

incompatible with strong reducing agents and strong oxidizing agents.[5][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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